(1R,3R,4R,5R)-2-Tert-butoxycarbonyl-5-hydroxy-2-azabicyclo[2.2.1]heptane-3-carboxylic acid

• Molecular Formula: C12H19NO5
• Molecular Weight: 257.28 g/mol
• IUPAC Name: (1R,3R,4R,5R)-5-hydroxy-2-[(2-methylpropan-2-yl)oxycarbonyl]-2-azabicyclo[2.2.1]heptane-3-carboxylic acid
• InChI: InChI=1S/C12H19NO5/c1-12(2,3)18-11(17)13-6-4-7(8(14)5-6)9(13)10(15)16/h6-9,14H,4-5H2,1-3H3,(H,15,16)/t6-,7+,8-,9-/m1/s1
• InChI Key: SDTKFYMBKIVOOR-BZNPZCIMSA-N
• Isomeric SMILES: CC(C)(C)OC(=O)N1[C@@H]2C[C@H]([C@@H]1C(=O)O)[C@@H](C2)O
• Canonical SMILES: CC(C)(C)OC(=O)N1C2CC(C1C(=O)O)C(C2)O

Description

This bicyclic compound features a norbornane-like bicyclo[2.2.1]heptane scaffold with stereospecific functionalization:

• Key structural elements:
  • Bicyclo[2.2.1]heptane core with nitrogen at position 2.
  • tert-Butoxycarbonyl (Boc) protecting group on the nitrogen.
  • Hydroxyl group at position 5 and carboxylic acid at position 3.
  • Absolute stereochemistry: (1R,3R,4R,5R).

The rigid bicyclic framework and stereochemistry make it a valuable intermediate in medicinal chemistry, particularly for designing protease inhibitors or chiral catalysts . Its physicochemical properties (e.g., solubility, stability) are influenced by the polar carboxylic acid and hydrophobic Boc group.

Biological Activity

The compound (1R,3R,4R,5R)-2-Tert-butoxycarbonyl-5-hydroxy-2-azabicyclo[2.2.1]heptane-3-carboxylic acid is a bicyclic structure featuring a nitrogen atom within its ring system. Its unique stereochemistry and functional groups suggest significant potential for biological activity, particularly in pharmacological applications. This article explores the biological activity of this compound, including its mechanism of action, potential therapeutic applications, and relevant case studies.

Chemical Structure and Properties

• IUPAC Name : (1R,3R,4R,5R)-2-(tert-butoxycarbonyl)-5-hydroxy-2-azabicyclo[2.2.1]heptane-3-carboxylic acid
• Molecular Formula : C₁₂H₁₉NO₅
• Molecular Weight : 257.28 g/mol
• CAS Number : 2969617-71-6
• Purity : Typically ≥ 95%

The compound's structure includes a tert-butoxycarbonyl group and a hydroxyl group that may enhance its reactivity and interaction with biological targets .

Research indicates that compounds with similar structures often exhibit various pharmacological effects, including:

• Anti-inflammatory properties
• Analgesic effects

The presence of the hydroxyl group suggests potential interactions with enzymes and receptors in biological systems. These interactions are crucial for understanding the compound's therapeutic potential .

Pharmacological Effects

Studies utilizing computer-aided prediction models have suggested that this compound might interact with specific biological pathways:

• Anti-inflammatory Activity : The compound may inhibit pro-inflammatory cytokines and modulate immune responses.
• Analgesic Properties : Potential modulation of pain pathways could be explored through further in vivo studies.

Interaction Studies

Recent studies have focused on the interaction of this compound with biological targets using various techniques:

• Molecular Docking : Simulation studies predict binding affinities to specific receptors.
• Enzyme Inhibition Assays : Preliminary results indicate that the compound may inhibit certain enzymes involved in inflammatory pathways.

Comparative Analysis with Similar Compounds

To understand its unique properties, a comparative analysis with structurally similar compounds was conducted:

Compound	Structure	Biological Activity
Compound A	Similar bicyclic structure	Moderate anti-inflammatory
Compound B	Hydroxyl-substituted	Strong analgesic effects
(1R,3R,4R,5R)	Unique stereochemistry	Potentially high anti-inflammatory and analgesic

This table illustrates that while there are compounds with similar structures, the specific stereochemistry and functional groups of (1R,3R,4R,5R)-2-Tert-butoxycarbonyl-5-hydroxy-2-azabicyclo[2.2.1]heptane-3-carboxylic acid may confer distinct pharmacological properties .

Comparison with Similar Compounds

Research Implications

• Virtual Screening : Structural similarity metrics (e.g., Tanimoto coefficient) highlight the importance of the bicyclo[2.2.1]heptane core for target binding .
• Catalytic Applications : The (1R,3R,4R,5R) configuration is critical for asymmetric synthesis, achieving >95% yield in cyclopropanation reactions .
• Solubility : Carboxylic acid-containing analogs exhibit improved aqueous solubility (e.g., ~50 mg/mL vs. <10 mg/mL for ester derivatives) .

Preparation Methods

Preparation Methods Analysis

Detailed Synthetic Routes

Asymmetric Diels-Alder Reaction Route

One of the most established methods to prepare the bicyclic core with correct stereochemistry is via an asymmetric Diels-Alder reaction between an optically active allene-1,3-dicarboxylic acid ester and a suitable dienophile. This reaction forms the 7-azabicyclo[2.2.1]heptane skeleton with high stereoselectivity.

• Conditions : The reaction is typically conducted in organic solvents such as methylene chloride or tetrahydrofuran, at or below room temperature.
• Catalysis : The presence of Lewis acids enhances stereoselectivity.
• Outcome : The bicyclic ketoester intermediate is obtained, which can be further manipulated.

Ozonolysis and Reduction

Following the Diels-Alder step, the bicyclic intermediate undergoes ozonolysis to cleave double bonds and introduce oxygen functionalities:

• Solvent : Methylene chloride.
• Temperature : Approximately -70 to -80°C.
• Workup : Ozonides are decomposed with dimethyl sulfide or triphenylphosphine.
• Result : Formation of optically active 7-azabicyclo[2.2.1]heptan-2-one-3-carboxylic acid esters.

Subsequent reduction with sodium borohydride yields the hydroxy-substituted bicyclic compound, maintaining stereochemical integrity.

Boc Protection of the Amine

The free amine on the bicyclic core is protected using di-tert-butyl dicarbonate (Boc2O) :

• Solvent : Ethanol or chloroform.
• Temperature : Room temperature.
• Time : Typically 12–24 hours.
• Workup : Extraction with aqueous sodium chloride, drying, and purification by silica gel chromatography.
• Yield : Reported yields range from 61% to 86%, depending on stereochemistry and reaction conditions.

Reaction Conditions and Reagents Summary

Step	Reagents/Conditions	Solvent(s)	Temperature	Yield (%)	Notes
Asymmetric Diels-Alder	Optically active allene ester + dienophile + Lewis acid	Methylene chloride, THF	≤ Room temperature	High stereoselectivity	Lewis acid improves selectivity
Ozonolysis	Ozone + dimethyl sulfide/triphenylphosphine	Methylene chloride	-70 to -80 °C	Moderate to high	Careful temperature control required
Reduction	Sodium borohydride	Methanol or ethanol	0 to room temperature	Moderate (26% isolated yield for some diastereomers)	Single diastereomer isolated
Boc Protection	Di-tert-butyl dicarbonate (Boc2O)	Ethanol or chloroform	Room temperature	61–86	Purified by silica gel chromatography

Stereochemical Control and Validation

• Stereochemistry is controlled primarily during the Diels-Alder cycloaddition and subsequent functional group transformations.
• Chiral auxiliaries or chiral catalysts (e.g., (R)-BINAP ligands) are employed to enhance enantiomeric excess.
• Validation methods include:
  • X-ray crystallography to confirm absolute configurations and correct historical misassignments.
  • Chiral High-Performance Liquid Chromatography (HPLC) for enantiomeric purity.
  • Polarimetry to assess optical activity.

Q & A

Basic Research Questions

Q. What are the recommended methods for synthesizing this bicyclic compound, and how can stereochemical integrity be preserved?

• Methodological Answer : The synthesis typically involves protecting the amine group with a tert-butoxycarbonyl (Boc) group to prevent unwanted side reactions. Key steps include:

• Ring-closing strategies : Use of bicyclo[2.2.1]heptane scaffolds, as described for related azabicyclic compounds .
• Chiral resolution : Employ chiral auxiliaries or asymmetric catalysis to maintain the (1R,3R,4R,5R) configuration.
• Purification : Column chromatography with silica gel and solvents like ethyl acetate/hexane mixtures to isolate intermediates. Purity (>97%) is verified via HPLC .

Q. How can the structure and purity of this compound be validated experimentally?

• Methodological Answer :

• NMR spectroscopy : 1H and 13C NMR confirm the bicyclic framework and Boc-protected amine. Key signals include tert-butyl protons at ~1.4 ppm and carboxylic acid protons at ~12 ppm .
• Mass spectrometry : High-resolution MS (HRMS) validates the molecular formula (e.g., C13H21NO4).
• Purity checks : Use reverse-phase HPLC with UV detection (λ = 210–254 nm) and compare retention times against standards .

Q. What safety precautions are critical when handling this compound in the lab?

• Methodological Answer :

• Personal protective equipment (PPE) : Nitrile gloves, lab coats, and safety goggles to prevent skin/eye contact (H315, H319 hazards) .
• Respiratory protection : Use NIOSH-certified P95 respirators if aerosolization occurs during weighing .
• Storage : Store at 2–8°C in airtight containers to prevent hydrolysis of the Boc group .

Advanced Research Questions

Q. How do reaction conditions influence the stability of the Boc-protected amine and hydroxy groups in this compound?

• Methodological Answer :

• pH sensitivity : The Boc group hydrolyzes under acidic conditions (pH < 3). Stability studies using buffered solutions (pH 5–7) are recommended to optimize synthetic steps .
• Thermal stability : Conduct differential scanning calorimetry (DSC) to identify decomposition temperatures. Avoid heating above 40°C to prevent racemization at chiral centers .

Q. What strategies are effective for resolving contradictions in spectroscopic data for bicyclic intermediates?

• Methodological Answer :

• X-ray crystallography : Resolve ambiguous NMR signals by crystallizing the compound and analyzing its 3D structure (e.g., related bicyclo[2.2.1]heptane derivatives in ).
• Computational modeling : Compare experimental NMR shifts with density functional theory (DFT)-predicted values to validate assignments .

Q. How can the reactivity of the carboxylic acid moiety be exploited for derivatization in drug discovery?

• Methodological Answer :

• Esterification : React with alcohols (e.g., methanol) under DCC/DMAP catalysis to form ester prodrugs.
• Amide coupling : Use EDC/HOBt to conjugate the acid with amines, enabling peptide-like modifications. Monitor by LC-MS for byproduct formation .